Cas no 1007487-02-6 (3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol)

• Product Name: 3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
• CAS No: 1007487-02-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5045110
• PubChem ID: 23006059
• Update Time: 2023-08-25

3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
• 3-(1-propan-2-ylpyrazol-4-yl)propan-1-ol
• 3-(1-Isopropyl-1H-pyrazol-4-yl)propan-1-ol
• 3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol

• Inchi： 1S/C9H16N2O/c1-8(2)11-7-9(6-10-11)4-3-5-12/h6-8,12H,3-5H2,1-2H3
• InChI Key： KFTJPXLSARCPNN-UHFFFAOYSA-N
• SMILES： OCCCC1C=NN(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• XLogP3: 0.9
• Topological Polar Surface Area: 38